1-(3-Hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-(3-hydroxy-3-naphthalen-1-ylpropyl)-3-[4-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C21H19F3N2O2/c22-21(23,24)15-8-10-16(11-9-15)26-20(28)25-13-12-19(27)18-7-3-5-14-4-1-2-6-17(14)18/h1-11,19,27H,12-13H2,(H2,25,26,28)
• InChI Key: FMTALJRSRZKWHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(CCNC(=O)NC3=CC=C(C=C3)C(F)(F)F)O
• Molecular Formula: C21H19F3N2O2
• Molecular Weight: 388.4 g/mol
• CAS No.: 1421462-30-7

Description

1-(3-Hydroxy-3-(naphthalen-1-yl)propyl)-3-(4-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C21H19F3N2O2 and its molecular weight is 388.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymer Applications

• Polycondensation Innovations : A study demonstrated the synthesis of a novel urea containing a 3-hydroxynaphthalene group. This compound was used in polymerization studies to create new soluble poly(urea-urethane)s (PUUs) containing heterocyclic and chromophoric moieties. These PUUs were prepared using room temperature ionic liquids and molten tetrabutylammonium bromide under microwave irradiation, resulting in polymers with good yields and moderate inherent viscosities. These PUUs exhibit good solubility in organic solvents, indicating their potential application in various fields, including materials science and engineering (Mallakpour & Rafiee, 2007).

Optical and Material Science Applications

• Chalcone Derivatives : Research into chalcone derivatives with a naphthalene unit revealed their potential in optical tuning applications. These compounds were synthesized using the Claisen Schmidt condensation reaction method, and their structures determined by X-ray crystallography showed transparency in the visible region. The study suggests these derivatives are active in nonlinear optics (NLO), which could be beneficial for the development of optical devices and materials (Maragatham et al., 2019).

Fluorescent Sensors and Environmental Monitoring

• Fluorescent Sensing of Metal Ions : A derivative, 1,8-bis[N-(o-methoxyphenyl)ureido]naphthalene (BMPUN), was synthesized to detect Cu(II) ions ratiometrically. The interaction between BMPUN and Cu(II) causes a significant shift in emission spectra, indicating its use as a highly selective sensor for environmental and biological monitoring (Yang et al., 2006).